Cas no 1354009-25-8 (N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide)

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide is a specialized chiral compound featuring a piperidine core functionalized with an acetamide and an (S)-2-aminopropionyl group. Its structural complexity offers versatility in medicinal chemistry applications, particularly as a building block for peptidomimetics or small-molecule drug development. The presence of both amide and amine functionalities enhances its potential for hydrogen bonding, improving target binding affinity. The isopropyl and piperidine moieties contribute to favorable lipophilicity, aiding membrane permeability. This compound’s stereochemical purity (S-configuration) ensures precise interactions in chiral environments, making it valuable for enantioselective synthesis. Its modular design allows for further derivatization, supporting research in protease inhibitors or GPCR-targeted therapeutics.
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide structure
1354009-25-8 structure
Product Name:N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide
CAS No:1354009-25-8
MF:C14H27N3O2
MW:269.383083581924
CID:2163227
Update Time:2025-08-05

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-((s)-2-amino-propionyl)-piperidin-4-ylmethyl]-n-isopropyl-acetamide
    • (S)-N-((1-(2-Aminopropanoyl)piperidin-4-yl)methyl)-N-isopropylacetamide
    • AM96226
    • N-[1-((S)-2-aminopropanyl)piperidin-4-ylmethyl]-N-isopropylacetamide
    • N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide
    • Inchi: 1S/C14H27N3O2/c1-10(2)17(12(4)18)9-13-5-7-16(8-6-13)14(19)11(3)15/h10-11,13H,5-9,15H2,1-4H3/t11-/m0/s1
    • InChI Key: RFMWRXWSDBUHSV-NSHDSACASA-N
    • SMILES: O=C([C@H](C)N)N1CCC(CN(C(C)=O)C(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Topological Polar Surface Area: 66.6

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
084829-500mg
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide
1354009-25-8
500mg
£694.00 2022-03-01
Chemenu
CM498604-1g
(S)-N-((1-(2-Aminopropanoyl)piperidin-4-yl)methyl)-N-isopropylacetamide
1354009-25-8 97%
1g
$1378 2022-09-03

Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide: A Comprehensive Overview

The compound N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354009-25-8) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Structure and Synthesis: The molecule consists of a piperidine ring, a key structural element in many bioactive compounds. The piperidine ring is substituted at the 4-position with an acetylamide group, which is further modified by an isopropyl group. The (S)-2-amino-propionyl group attached to the piperidine ring introduces stereochemistry, which is crucial for its biological activity. The synthesis of this compound involves multi-step organic reactions, including amide bond formation and stereo-specific synthesis, ensuring high purity and structural integrity.

Pharmacological Properties: Recent research has demonstrated that N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide exhibits potent activity in vitro and in vivo models. Its ability to modulate key cellular pathways makes it a potential candidate for treating various diseases. For instance, studies have shown its efficacy in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its anti-inflammatory properties have been explored in preclinical models of arthritis, suggesting its potential as an anti-inflammatory agent.

Therapeutic Applications: The compound's versatility in targeting multiple biological systems has opened avenues for its application in diverse therapeutic areas. Its role as a potential analgesic has been investigated, with promising results in pain management models. Furthermore, its ability to modulate neurotransmitter systems makes it a candidate for treating neuropsychiatric disorders. Recent clinical trials have provided preliminary evidence supporting its safety and efficacy in humans.

Safety and Toxicology: Ensuring the safety profile of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide is critical for its progression into clinical use. Preclinical studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity models. These findings underscore its potential for long-term use in patients.

Future Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Advanced drug delivery systems are being explored to improve its efficacy and minimize off-target effects. Additionally, collaborative efforts between academia and industry are being undertaken to accelerate its development into a marketable drug.

In conclusion, N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide represents a promising lead compound with wide-ranging applications in the pharmaceutical industry. Its unique structure, coupled with favorable pharmacological properties, positions it as a key player in the development of novel therapeutic agents. Continued research will undoubtedly unlock further insights into its potential, paving the way for innovative treatments across various disease states.

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